Cas no 2097991-34-7 (2-(4-Morpholinopiperidin-1-yl)ethan-1-ol)

• Product Name: 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol
• CAS No: 2097991-34-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5726968
• PubChem ID: 121201897
• Update Time: 2025-10-22

2-(4-Morpholinopiperidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• F1907-5685
• 2-(4-morpholin-4-ylpiperidin-1-yl)ethanol
• 2097991-34-7
• 2-(4-morpholinopiperidin-1-yl)ethan-1-ol
• AKOS026710066
• 1-Piperidineethanol, 4-(4-morpholinyl)-
• 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol

• Inchi： 1S/C11H22N2O2/c14-8-5-12-3-1-11(2-4-12)13-6-9-15-10-7-13/h11,14H,1-10H2
• InChI Key： OSYXEMIMKCVIRC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CCN(CCO)CC1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 333.7±42.0 °C(Predicted)
• pka: 15.00±0.10(Predicted)

Additional information on 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol

Recent Advances in the Study of 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol (CAS: 2097991-34-7): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol (CAS: 2097991-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholinopiperidine scaffold, has shown potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacokinetic properties, receptor binding affinities, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with G-protein-coupled receptors (GPCRs), which are critical targets for neurological and psychiatric disorders. Preliminary data suggest that 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol exhibits selective binding to specific GPCR subtypes, offering a promising avenue for the development of novel therapeutics. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing insights into its structural-activity relationships (SAR).

In addition to its CNS applications, recent studies have investigated the compound's potential in oncology. The morpholinopiperidine moiety is known to interact with kinases involved in cancer cell proliferation and survival. Early-stage research indicates that derivatives of 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol may inhibit key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. These findings underscore the versatility of this compound as a scaffold for multi-target drug design.

Another notable advancement is the optimization of synthetic routes for 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol. Recent publications have described improved methodologies for its synthesis, focusing on yield enhancement and purity. These developments are critical for scaling up production and facilitating further preclinical studies. Moreover, the compound's stability and solubility profiles have been characterized, providing valuable data for formulation strategies.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these issues through structural modifications and advanced in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4-Morpholinopiperidin-1-yl)ethan-1-ol (CAS: 2097991-34-7) represents a compelling candidate for drug discovery, with applications spanning neurology, psychiatry, and oncology. Its unique chemical properties and versatile pharmacological profile make it a valuable subject of ongoing research. Future studies will likely focus on refining its therapeutic potential and addressing the remaining pharmacokinetic and safety concerns.